Cas no 60477-35-2 (IMIDAZO[2,1-B]BENZOTHIAZOLE, 5,6,7,8-TETRAHYDRO-2-(4-METHOXYPHENYL)-)
60477-35-2 structure
Product Name:IMIDAZO[2,1-B]BENZOTHIAZOLE, 5,6,7,8-TETRAHYDRO-2-(4-METHOXYPHENYL)-
CAS No:60477-35-2
MF:C16H16N2OS
MW:284.376042366028
CID:3447632
PubChem ID:848469
Update Time:2025-04-21
IMIDAZO[2,1-B]BENZOTHIAZOLE, 5,6,7,8-TETRAHYDRO-2-(4-METHOXYPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- IMIDAZO[2,1-B]BENZOTHIAZOLE, 5,6,7,8-TETRAHYDRO-2-(4-METHOXYPHENYL)-
- cid_848469
- Oprea1_614710
- SR-01000259742
- AO-082/37431004
- 60477-35-2
- 5,6,7,8-Tetrahydro-2-(4-methoxyphenyl)imidazo[2,1-b]benzothiazole
- MLS000087973
- HMS2422K12
- CHEMBL194594
- AKOS002999262
- 2-(4-methoxyphenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
- BDBM49272
- SCHEMBL12692391
- STL336375
- SMR000072169
- DTXSID401167174
- SR-01000259742-1
-
- Inchi: 1S/C16H16N2OS/c1-19-12-8-6-11(7-9-12)13-10-18-14-4-2-3-5-15(14)20-16(18)17-13/h6-10H,2-5H2,1H3
- InChI Key: RQGHLASMYPXWEW-UHFFFAOYSA-N
- SMILES: S1C2=NC(C3C=CC(=CC=3)OC)=CN2C2=C1CCCC2
Computed Properties
- Exact Mass: 284.09833431g/mol
- Monoisotopic Mass: 284.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 54.8Ų
IMIDAZO[2,1-B]BENZOTHIAZOLE, 5,6,7,8-TETRAHYDRO-2-(4-METHOXYPHENYL)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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